Cas no 838888-82-7 (8-(4-benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(4-benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 838888-82-7
• MF: C₂₁H₂₈N₆O₂
• MW: 396.486023902893
• CID: 6584110
• PubChem ID: 74579911
• Update Time: 2025-05-24

8-(4-benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-[(4-benzylpiperazin-1-yl)methyl]-7-ethyl-1,3-dimethylpurine-2,6-dione
• 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl-8-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• 838888-82-7

• Inchi： 1S/C21H28N6O2/c1-4-27-17(22-19-18(27)20(28)24(3)21(29)23(19)2)15-26-12-10-25(11-13-26)14-16-8-6-5-7-9-16/h5-9H,4,10-15H2,1-3H3
• InChI Key： ZIKSWFXZCRWCDD-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(N(C)C(=O)N(C)C2=O)N=C1CN1CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 397.23519919g/mol
• Monoisotopic Mass: 397.23519919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 584.1±60.0 °C(Predicted)
• pka: 6.67±0.10(Predicted)

Additional information on 8-(4-benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(4-Benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with CAS No. 838888-82-7, known as 8-(4-benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule belongs to the class of purine derivatives, which are widely studied for their potential therapeutic applications in treating various diseases, including cancer, inflammation, and neurological disorders.

The structure of this compound is characterized by a purine ring system with multiple substituents that contribute to its unique pharmacological properties. The benzylpiperazine moiety attached to the purine ring is particularly notable for its ability to enhance the compound's bioavailability and stability. Recent studies have demonstrated that this substituent plays a critical role in modulating the compound's interaction with cellular targets, making it a promising candidate for drug development.

One of the most exciting developments involving this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Research has shown that this compound exhibits potent inhibitory activity against several key kinases, including PI3K/AKT/mTOR pathway components, which are frequently implicated in tumor growth and metastasis.

In addition to its kinase inhibitory properties, this compound has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate both inflammatory and oncogenic pathways underscores its versatility as a therapeutic agent.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the benzylpiperazine group requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have also explored various strategies to improve the scalability of the synthesis process, which is essential for transitioning from laboratory-scale production to industrial manufacturing.

From a pharmacokinetic perspective, this compound has shown favorable properties in preclinical studies. It exhibits good oral bioavailability and demonstrates prolonged residence time in target tissues, which enhances its efficacy while minimizing systemic toxicity. These attributes make it an attractive option for developing orally administered drugs with sustained therapeutic effects.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed that the purine ring system interacts with key residues in the active site of target enzymes, providing insights into its mechanism of action. These findings have guided ongoing efforts to optimize the compound's structure for improved potency and selectivity.

In conclusion, 8-(4-benzylpiperazin-1-yl)methyl-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a cutting-edge example of how modern medicinal chemistry can leverage structural complexity to develop innovative therapeutic agents. With its diverse pharmacological activities and promising preclinical profile, this compound holds significant potential for advancing treatments across multiple disease areas.